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Compound of Interest

Compound Name: A 779

Cat. No.: B1664258 Get Quote

Application Notes and Protocols for A 779
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and

experimental use of A 779, a selective antagonist of the Mas receptor.

Product Information
Product Name: A 779

Mechanism of Action: A selective antagonist of the Angiotensin-(1-7) Mas receptor. It exhibits

no significant affinity for AT1 or AT2 receptors at a concentration of 1 µM[1].

Molecular Formula: C₃₉H₆₀N₁₂O₁₁

Molecular Weight: 872.98 g/mol

Solubility and Storage
Proper dissolution and storage of A 779 are critical for maintaining its stability and efficacy in

experimental settings.

Solubility Data
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A 779 exhibits solubility in various solvents. The choice of solvent will depend on the specific

experimental requirements.

Solvent Solubility Notes

Water Soluble up to 1 mg/mL[2]

Sonication may be

recommended to aid

dissolution[3].

DMSO ~33 mg/mL to 100 mg/mL[1][3]

Use fresh, high-quality DMSO

as it is hygroscopic and

absorbed moisture can reduce

solubility[3].

Dimethylformamide (DMF) ~10 mg/mL[1]

PBS (pH 7.2) ~1 mg/mL[1]

It is not recommended to store

aqueous solutions for more

than one day[1].

Storage Conditions
Proper storage is essential to prevent degradation of the compound.
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C ≥ 4 years[1]
Store in a dry, dark

place.

-80°C 2 years[4]
Sealed storage, away

from moisture[4].

Stock Solution (in

DMSO)
-20°C 1 year[4]

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C 2 years[4]
Sealed storage, away

from moisture[4].

Aqueous Solution 4°C ≤ 24 hours[1]

Prepare fresh for each

experiment. Do not

store for extended

periods.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of A 779 in DMSO,

which can then be diluted to the desired working concentration for various experiments.

Materials:

A 779 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
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Procedure:

Equilibrate: Allow the vial of A 779 powder to reach room temperature before opening to

prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of A 779 powder. For example, to prepare 1

mL of a 10 mM stock solution, you would need 8.73 mg of A 779 (based on a molecular

weight of 872.98 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the A 779 powder. For a 10 mM stock

solution, add 1 mL of DMSO for every 8.73 mg of A 779.

Mixing: Vortex the solution thoroughly until the A 779 is completely dissolved. Gentle

warming in a water bath (37°C) for a short period can aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles. Store the aliquots

at -20°C or -80°C.

Preparation of Working Solutions
For In Vitro Experiments (e.g., Cell Culture):

Thaw a single aliquot of the A 779 DMSO stock solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium. It is recommended to perform serial dilutions to achieve low micromolar or

nanomolar concentrations.

Ensure the final concentration of DMSO in the culture medium is low (typically <0.1%) to

avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO) should always be included in experiments.

For In Vivo Experiments:

The preparation method will depend on the route of administration. For subcutaneous

infusion via osmotic pumps, the A 779 stock solution can be diluted in sterile saline or
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another appropriate vehicle.

Ensure the final solution is sterile and free of precipitates. Filtration through a 0.22 µm sterile

filter may be necessary.

Recommended Working Concentrations
The optimal working concentration of A 779 will vary depending on the experimental system

and the specific research question. The following table provides a summary of concentrations

reported in the literature. Researchers should perform dose-response experiments to

determine the optimal concentration for their specific application.

Application Organism/Cell Type
Concentration/Dos
age

Reference

In Vitro General 1 µM

Exhibits no significant

affinity for AT1 or AT2

receptors at this

concentration[1].

Human Aortic Smooth

Muscle Cells

(HASMC)

1 µM
Blocked the effects of

Ang-(1-7)[5].

In Vivo Water-loaded rats Not specified

Inhibited the

antidiuretic effect of

Ang-(1-7).

Ovariectomized (OVX)

rats

400 ng/kg/min

(subcutaneous

infusion)

Used to inhibit the

Ang-(1-7) cascade[4].

Signaling Pathways and Experimental Workflow
Mas Receptor Signaling Pathway
A 779 acts as an antagonist at the Mas receptor, which is the primary receptor for Angiotensin-

(1-7). The binding of Ang-(1-7) to the Mas receptor initiates a signaling cascade that often

counteracts the effects of the Angiotensin II/AT1 receptor axis.
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Caption: A simplified diagram of the Mas receptor signaling pathway activated by Angiotensin-

(1-7) and inhibited by A 779.

General Experimental Workflow for A 779
The following diagram outlines a general workflow for conducting experiments using A 779.
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General Experimental Workflow for A 779
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Caption: A general workflow for the preparation and use of A 779 in experimental settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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